Cas no 94667-47-7 (1H-Benzotriazole-4-sulfonic acid)

• Product Name: 1H-Benzotriazole-4-sulfonic acid
• CAS No: 94667-47-7
• MF: C₆H₅N₃O₃S
• MW: 199.187199354172
• CID: 812293
• Update Time: 2023-08-03

1H-Benzotriazole-4-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazolesulphonic acid
• 1H-Benzotriazole-4-sulfonic acid
• 1H-Benzo[d][1,2,3]triazole-4-sulfonic acid
• BENZOTRIAZOLE-4-SULFONIC ACID
• Benzotriazole-4-sulphonic acid
• 1H-1,2,3-benzotriazole-4-sulfonic acid
• 2H-benzotriazole-4-sulfonic Acid
• 4-sulfobenzotriazole
• 1H-Benzotriazole-7-sulfonicacid
• WVKWKEWFTVEVCF-UHFFFAOYSA-N
• 1H-Benzotriazole-7-sulfonic acid
• 1-h-benzotriazole-4-sulfonic ac

• Inchi： 1S/C6H5N3O3S/c10-13(11,12)5-3-1-2-4-6(5)8-9-7-4/h1-3H,(H,7,8,9)(H,10,11,12)
• InChI Key： WVKWKEWFTVEVCF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NNN=2)(=O)(=O)O

Computed Properties

• Exact Mass: 199.005162
• Monoisotopic Mass: 199.005162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.3

Experimental Properties

• Density: 1.81
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.771